Hif-2|A-IN-7
|
Heptanamide, N-(2-methylpropyl)-
|
Hdac6-IN-3
|
H-Glu-Thr-Phe-Ser-Asp-Leu-Trp-Lys-Leu-Leu-OH
|
Hdac-IN-50
|
Hydrazine, (2,6-dimethylphenethyl)-
|
hGGPPS-IN-1
|
H-Ser-Asn-Asn-Asn-Val-Arg-Pro-Ile-His-Ile-Trp-Pro-OH
|
Hdac6-IN-27
|
H-Pro-Glu-Cys(1)-Cys(2)-Thr-His-Pro-Ala-Cys(1)-His-Val-Ser-Asn-Pro-Glu-Leu-Cys(2)-NH2
|
Hiv-IN-4
|
HSD17B13-IN-80-d3
|
HIV-1 inhibitor-29
|
Her2-IN-5
|
Hsp70/sirt2-IN-1
|
Hexahydroxyplatinumdiuide
|
HIV-1 protease-IN-1
|
Hydroxy Torsemide-d7
|
HCV Peptide (131-140)
|
hexahydro-1H-pyrrolo[2,1-c][1,4]oxazin-6-ylmethanol
|
hDHODH-IN-8
|
Hsd17B13-IN-88
|
h-NTPDase-IN-3
|
hIgG ChFc receptor-IN-1
|
HIV gp120 (254-274)
|
H-Gly-Gly-Arg-AMC
|
H-Ser-Pro-Ser-Val-Asp-Lys-Ala-Arg-Ala-Glu-Leu-OH
|
Hdac6-IN-6
|
HSV-TK substrate
|
H-Ile-Asn-Leu-Lys-Ala-Ile-Ala-Ala-Leu-Ala-Lys-Lys-Leu-Leu-NH2.4CH3CO2H
|
Hypoglycemic agent 1
|
Hbv-IN-8
|
Hsp90-IN-11
|
H-Cys-Ser-Arg-Ala-Arg-Lys-Gln-Ala-Ala-Ser-Ile-Lys-Val-Ala-Val-Ser-Ala-Asp-Arg-NH2
|
H-D-Lys-D-Leu-D-Phe-D-Arg-D-1Nal-D-Gln-D-Ala-D-Lys-D-1Nal-OH
|
Hdac3-IN-2
|
Hpk1-IN-29
|
H-Ile-Asp-Trp-Lys-Lys-Leu-Leu-Asp-Ala-Ala-Lys-Gln-Ile-Leu-NH2
|
Hpk1-IN-17
|
Hsd17B13-IN-65
|
Heptanol, (dimethylamino)-
|
H-Arg-His-Lys-Ile-Leu-His-Arg-Leu-Leu-Gln-Glu-Gly-Ser-Pro-Ser-OH
|
Hexakis[(trimethylsilyl)ethynyl]disiloxane
|
Herbicidal agent 1
|
His-Arg-Tyr
|
hAChE-IN-4
|
H-Met-Glu-His-Phe-Arg-Trp-OH
|
Hpo-daee
|
HIV-1 inhibitor-14
|
Hyaluronan-binding peptide, biotin labeled
|
hMAO-B-IN-2
|
Hcv-IN-37
|
HIV-1 protease-IN-2
|
H-Arg-Ala-Ile-Gly-Gly-Gly-Leu-Ser-Ser-Val-Gly-Gly-Gly-Ser-Ser-Thr-Ile-Lys-Tyr-OH
|
Hdac-IN-27
|
Hsd17B13-IN-57
|
Herbacetin 3-sophoroside-8-glucoside
|
Hbv-IN-29
|
H-Phe(4-Cl)-D-Cys(1)-3Pal-D-Trp-N(Me)Lys-Thr-Cys(1)-2Nal-NH2
|
hexasodium;[2,3,4,5,6-pentakis[[hydroxy(oxido)phosphoryl]oxy]cyclohexyl] hydrogen phosphate
|
H-Val-Ile-His-Ser-OH
|
Hdac-IN-33
|
Hdac1/mao-B-IN-1
|
Hydrate strontium
|
Hsd17B13-IN-17
|
Hiv-IN-1
|
Hex-2-en-1-yl propanoate
|
Hpk1-IN-19
|
Hdac-IN-39
|
Hcv-IN-38
|
HIV-1 inhibitor-17
|
Hbv-IN-20
|
Hsd17B13-IN-13
|
H-DL-Asp-DL-Tyr(SO3H)-DL-Met-Gly-DL-Trp-DL-Met-DL-Asp-DL-Phe-NH2
|
HIV-1 inhibitor-59
|
Hsp90-IN-15
|
H-Ser-Pro-Val-Thr-Leu-Asp-Leu-Arg-Tyr-OH
|
Hemiasterlin derivative-1
|
hRIO2 kinase ligand-1
|
Hbv-IN-10
|
H-Cys(1)-Cys(2)-Gly-Val-DL-Hyp-Asn-Ala-Ala-Cys(1)-His-Hyp-Cys(3)-Val-Cys(2)-Lys-Asn-Thr-Cys(3)-NH2
|
Homovanillic acid-d5
|
HDMAPP (triammonium)
|
HIV-1 inhibitor-8
|
Hdac-IN-42
|
H-D-His(tau-Trt)-OMe . HCl
|
Hcv-IN-44
|
Hydroxypropyl tetrahydropyrantriol; Mexoryl SBB
|
Hydrogen [(1s)-2-(3-Decyl-1h-Imidazol-3-Ium-1-Yl)-1-Phosphonoethyl]phosphonate
|
Hbv-IN-15
|
Hdac-IN-51
|
Heptanamide, 7-bromo-N-phenyl-
|
Hpk1-IN-9
|
Hbv-IN-14
|
Hexadecyl-CoA
|
Hsd17B13-IN-67
|
H-Gln-Trp(5-OH)-bAla-Nva-Gly-His-NH2
|
H-Lys-Gln-Ala-Gly-Asp-Val-OH
|
Hif-1/2|A-IN-1
|
Hdac6-IN-15
|